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Compound of Interest

Compound Name: 3-Methoxyphenylacetone

Cat. No.: B143000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a scientific audience and

is not a substitute for a formal safety data sheet (SDS) or a comprehensive toxicological

evaluation. 3-Methoxyphenylacetone is a chemical for research and laboratory use only. Its

toxicological properties have not been fully investigated. All handling and experimental

procedures should be conducted with appropriate personal protective equipment (PPE) and in

a well-ventilated area, following established laboratory safety protocols.

Introduction
3-Methoxyphenylacetone, also known as 1-(3-methoxyphenyl)propan-2-one, is an aromatic

ketone of interest in synthetic organic chemistry. As with any chemical substance, a thorough

understanding of its potential hazards and toxicity is paramount for ensuring the safety of

laboratory personnel and for accurate interpretation of experimental results. This technical

guide provides a comprehensive overview of the currently available information regarding the

potential hazards and toxicity of 3-Methoxyphenylacetone. Due to the limited direct

toxicological data for this specific compound, this guide also incorporates data from structurally

similar compounds, namely 4-Methoxyphenylacetone, 2-Methoxyphenylacetone, and the

parent compound, Phenylacetone, to infer potential risks. Furthermore, this guide outlines

standard experimental protocols for assessing chemical toxicity, in accordance with

internationally recognized guidelines.
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Physicochemical Properties
A summary of the known physicochemical properties of 3-Methoxyphenylacetone is

presented in Table 1. These properties are essential for understanding its potential for

absorption, distribution, metabolism, and excretion (ADME), as well as for determining

appropriate handling and storage procedures.

Property Value Reference

Molecular Formula C₁₀H₁₂O₂ [1][2]

Molecular Weight 164.20 g/mol [1][2]

Appearance Yellow Liquid [1][2]

Boiling Point 258 - 260 °C [1][3]

Flash Point > 110 °C [1][3]

CAS Number 3027-13-2 [1][2]

Hazard Identification and Classification
Based on available Safety Data Sheets (SDS), 3-Methoxyphenylacetone is not currently

classified as a hazardous substance under the 2012 OSHA Hazard Communication Standard

(29 CFR 1910.1200)[1]. However, some suppliers indicate that it may cause skin irritation,

serious eye irritation, and respiratory irritation[3][4]. It is crucial to note that the toxicological

properties have not been fully investigated, and therefore, it should be handled with caution[1]

[5][6].

Potential Toxicological Effects (Inferred from
Structurally Related Compounds)
Due to the scarcity of direct toxicological data for 3-Methoxyphenylacetone, this section

summarizes available data for structurally analogous compounds to provide an indication of

potential hazards.

Acute Toxicity
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Acute toxicity refers to the adverse effects of a substance that result either from a single

exposure or from multiple exposures in a short period of time (usually 24 hours)[7]. The primary

measure of acute toxicity is the median lethal dose (LD50), the dose required to kill half the

members of a tested population.

Compound Route Species LD50 Reference

4-

Methoxyphenyla

cetone

Oral Rat 3330 mg/kg [8][9]

Phenylacetone Intraperitoneal Mouse 540 mg/kg [10]

Based on the data for 4-Methoxyphenylacetone, 3-Methoxyphenylacetone may have a

relatively low acute oral toxicity. However, the data for Phenylacetone suggests that parenteral

routes of exposure could be significantly more toxic.

Irritation
Several sources suggest that phenylacetone and its methoxy-substituted analogs are irritants.

4-Methoxyphenylacetone: Causes skin irritation, serious eye irritation, and may cause

respiratory irritation[8][11].

2-Methoxyphenylacetone: May cause skin, eye, and respiratory tract irritation[6][12].

Phenylacetone: May be an irritant[13][14].

Therefore, it is prudent to assume that 3-Methoxyphenylacetone is also an irritant to the skin,

eyes, and respiratory system.

Other Toxicological Endpoints
There is no available data on the chronic toxicity, carcinogenicity, mutagenicity, or reproductive

toxicity of 3-Methoxyphenylacetone or its close structural analogs.
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The metabolic fate of 3-Methoxyphenylacetone has not been specifically studied. However,

insights can be drawn from the metabolism of amphetamine and phenylacetone. Amphetamine

can be metabolized via oxidative deamination to phenylacetone in the human liver, a reaction

mediated by flavin-containing monooxygenase 3 (FMO3)[1]. Phenylacetone itself can be

further metabolized. In rabbit liver preparations, phenylacetone is primarily reduced to the

corresponding alcohol, with smaller amounts of benzoic acid also formed[15].

Based on this, a putative metabolic pathway for 3-Methoxyphenylacetone can be proposed.

The methoxy group may also be subject to O-demethylation.
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Putative Metabolic Pathway of 3-Methoxyphenylacetone
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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